1-(4-chlorophenyl)-4-hydroxy-4-methyl-1-penten-3-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-4-hydroxy-4-methylpent-1-en-3-one
• InChI: InChI=1S/C12H13ClO2/c1-12(2,15)11(14)8-5-9-3-6-10(13)7-4-9/h3-8,15H,1-2H3/b8-5+
• InChI Key: YLFOBBZLMNRQNL-VMPITWQZSA-N
• Canonical SMILES: CC(C)(C(=O)C=CC1=CC=C(C=C1)Cl)O
• Isomeric SMILES: CC(C)(C(=O)/C=C/C1=CC=C(C=C1)Cl)O
• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol

Description

1-(4-chlorophenyl)-4-hydroxy-4-methyl-1-penten-3-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Clomazone and is used as an herbicide to control weed growth in crops. However,

Mechanism of Action

The mechanism of action of Clomazone involves the inhibition of the enzyme HPPD (4-hydroxyphenylpyruvate dioxygenase). This enzyme is involved in the biosynthesis of plastoquinone, which is an essential component of the photosynthetic electron transport chain in plants. Clomazone inhibits the activity of HPPD, leading to the disruption of the photosynthetic process in plants and ultimately causing their death.
Biochemical and Physiological Effects
Clomazone has been found to have various biochemical and physiological effects on organisms. In plants, Clomazone inhibits the biosynthesis of plastoquinone, leading to the disruption of the photosynthetic process and ultimately causing plant death. In animals, Clomazone has been found to have low toxicity levels, and no significant adverse effects have been reported.

Advantages and Limitations for Lab Experiments

One of the significant advantages of Clomazone in lab experiments is its high potency. This makes it an excellent candidate for testing the efficacy of new drugs or treatments. However, one of the limitations of Clomazone is its potential toxicity to humans and animals. Therefore, proper safety measures must be taken when handling this compound in the laboratory.

Future Directions

There are several future directions for the scientific research application of Clomazone. One of the most promising areas is the development of Clomazone-based drugs for cancer treatment. Researchers are also exploring the potential use of Clomazone in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, there is ongoing research on the potential environmental impact of Clomazone and its long-term effects on ecosystems.
Conclusion
In conclusion, Clomazone is a chemical compound that has significant potential for scientific research applications. Its high potency and anticancer properties make it an excellent candidate for the development of new drugs and treatments. However, its potential toxicity to humans and animals must be taken into consideration when handling it in the laboratory. Ongoing research on the potential environmental impact of Clomazone is also necessary to ensure its safe use in the future.

Synthesis Methods

The synthesis of Clomazone involves the reaction of 4-chlorobenzaldehyde with methyl vinyl ketone in the presence of a base catalyst. The resulting compound is then subjected to hydrolysis to obtain Clomazone. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

Clomazone has been extensively studied for its potential applications in various fields of science. One of the most significant applications of Clomazone is in the field of medicine. Researchers have found that Clomazone has anticancer properties and can inhibit the growth of cancer cells. This has led to the development of Clomazone-based drugs for cancer treatment.